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Compound of Interest

Compound Name: WAY-325485

Cat. No.: B7783421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WAY-325485 is a synthetic organic compound belonging to the 2-amino-3-cyanopyridine class

of molecules. While specific biological data for WAY-325485 is not extensively available in

public scientific literature, its structural motifs are present in a variety of biologically active

compounds. This guide provides a summary of its chemical properties and an overview of the

known biological activities associated with its core chemical structure.

Chemical Structure and Properties
The fundamental characteristics of WAY-325485 are summarized below.

Property Value Reference

IUPAC Name
2-amino-3-cyano-4-(2-furyl)-5-

methyl-6-phenylpyridine

Molecular Formula C17H13N3O

Molecular Weight 275.31 g/mol

CAS Number 177937-81-4

SMILES
CC1=C(C2=CC=CO2)C(=C(N

=C1C3=CC=CC=C3)N)C#N

Solubility Soluble in DMSO
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General Biological Potential of the 2-Amino-3-
Cyanopyridine Scaffold
The 2-amino-3-cyanopyridine core of WAY-325485 is a well-established pharmacophore, a

molecular framework that is often responsible for a drug's biological activity. Numerous studies

have demonstrated that compounds containing this scaffold exhibit a wide range of biological

effects. This suggests that WAY-325485 could be a candidate for investigation in several

therapeutic areas.
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Conclusion
WAY-325485 is a chemical entity with a core structure common to many biologically active

molecules. While its specific mechanism of action, signaling pathway interactions, and detailed

experimental protocols are not available in the public domain, its chemical class suggests

potential for further investigation in drug discovery and development. The information provided

here serves as a foundational guide for researchers interested in the synthesis and potential

screening of this and related compounds. Further empirical studies are required to elucidate

the specific biological functions of WAY-325485.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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